Cas no 461441-06-5 (n-tert-butyl-2-naphthalenesulfonylcarba&amp)

• Product Name: n-tert-butyl-2-naphthalenesulfonylcarba&amp
• CAS No: 461441-06-5
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• CID: 930235
• PubChem ID: 11426787
• Update Time: 2025-07-09

n-tert-butyl-2-naphthalenesulfonylcarba&amp Chemical and Physical Properties

Names and Identifiers

• n-tert-butyl-2-naphthalenesulfonylcarba&amp
• N-Boc-2-naphthalenesulfonamide
• tert-butyl N-naphthalen-2-ylsulfonylcarbamate
• N-tert-Butyl-2-naphthalenesulfonylcarbamate
• tert-butyl 2-naphthalenesulfonylcarbamate
• 461441-06-5
• tert-Butyl naphthalen-2-ylsulfonylcarbamate
• N-TERT-BUTYL-2-NAPHTHALENESULFONYLCARBA&
• TERT-BUTYL N-(NAPHTHALENE-2-SULFONYL)CARBAMATE
• DB-070715
• CHEMBL5305949
• DTXSID90465583
• N-TERT-BUTYL-2-NAPHTHALENESULFONYLCARBA
• SCHEMBL9895812
• tert-Butylnaphthalen-2-ylsulfonylcarbamate
• tert-butyl 2-naphthylsulfonylcarbamate

• Inchi： 1S/C15H17NO4S/c1-15(2,3)20-14(17)16-21(18,19)13-9-8-11-6-4-5-7-12(11)10-13/h4-10H,1-3H3,(H,16,17)
• InChI Key： YNCXVASJISKFKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 307.08800
• Monoisotopic Mass: 307.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Melting Point: 164-168 °C (dec.)(lit.)
• PSA: 80.85000
• LogP: 4.52490

n-tert-butyl-2-naphthalenesulfonylcarba&amp Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• Risk Phrases：R25; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on n-tert-butyl-2-naphthalenesulfonylcarba&amp

Exploring N-tert-Butyl-2-naphthalenesulfonylcarba (CAS 461441-06-5): Properties, Applications, and Industry Insights

The chemical compound N-tert-Butyl-2-naphthalenesulfonylcarba (CAS 461441-06-5) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As researchers and industries seek innovative solutions for material science, pharmaceuticals, and specialty chemicals, understanding this compound's characteristics becomes crucial. This article delves into the molecular structure, synthesis methods, and emerging uses of N-tert-Butyl-2-naphthalenesulfonylcarba, while addressing common queries from scientific communities and commercial stakeholders.

Structurally, N-tert-Butyl-2-naphthalenesulfonylcarba combines a naphthalene backbone with a tert-butyl group and sulfonylcarba moiety, creating distinct electronic and steric properties. The CAS 461441-06-5 identifier confirms its specific configuration, differentiating it from similar naphthalene derivatives. Recent studies highlight its potential as a building block for advanced materials, particularly in organic electronics where naphthalene-based compounds demonstrate exceptional charge transport characteristics. Researchers are particularly interested in how the tert-butyl substitution influences solubility and crystallization behavior—a hot topic in material design for flexible electronics.

From a synthetic chemistry perspective, N-tert-Butyl-2-naphthalenesulfonylcarba presents interesting challenges and opportunities. The sulfonylcarba group offers multiple sites for further functionalization, making it valuable for creating custom chemical architectures. Current optimization trends focus on greener synthesis routes, aligning with the industry's push toward sustainable chemistry. Many researchers searching for "eco-friendly synthesis of naphthalene derivatives" will find relevance in the recent advancements surrounding this compound's production methods.

In pharmaceutical research, while not an active pharmaceutical ingredient itself, N-tert-Butyl-2-naphthalenesulfonylcarba serves as a valuable intermediate. Its structural features make it suitable for developing molecular probes and enzyme inhibitors, particularly in targeting protein-protein interactions—a growing area in drug discovery. The compound's ability to modulate molecular recognition events has sparked interest among medicinal chemists exploring treatments for complex diseases.

The commercial landscape for CAS 461441-06-5 reflects broader trends in specialty chemicals. With increasing demand for high-performance additives in polymers and coatings, this naphthalene derivative has found niche applications as a UV stabilizer and process modifier. Industry reports suggest growing adoption in advanced material formulations, particularly where thermal stability and optical properties are paramount. Companies searching for "specialty naphthalene chemicals for material science" frequently encounter this compound in technical literature.

Analytical characterization of N-tert-Butyl-2-naphthalenesulfonylcarba employs standard techniques including NMR, HPLC, and mass spectrometry. Recent methodological improvements have enabled more precise quantification of isomeric purity—a critical quality parameter for end-use applications. The scientific community continues to investigate its spectroscopic signatures, contributing to broader databases of sulfonamide derivatives spectral data.

Looking ahead, the potential applications of CAS 461441-06-5 appear promising across multiple disciplines. In energy storage systems, preliminary studies suggest possible utility in electrolyte formulations, aligning with global research into next-generation battery technologies. Additionally, its photophysical properties warrant exploration for organic photovoltaics, particularly as researchers seek alternatives to traditional silicon-based solar cells.

For professionals working with N-tert-Butyl-2-naphthalenesulfonylcarba, proper handling and storage recommendations follow standard organic chemical protocols. While not classified as hazardous under normal conditions, appropriate laboratory practices should be maintained. Material safety data sheets provide specific guidance on personal protective equipment and emergency procedures, addressing common workplace safety concerns.

The global market for naphthalene derivatives like 461441-06-5 continues to evolve, driven by innovation in multiple industrial sectors. Current market analyses indicate steady growth in demand, particularly from Asia-Pacific regions where specialty chemical production is expanding rapidly. Suppliers and manufacturers are increasingly focusing on custom synthesis services to meet diverse research and industrial requirements for such compounds.

In conclusion, N-tert-Butyl-2-naphthalenesulfonylcarba represents an important member of the naphthalene chemical family with wide-ranging scientific and commercial significance. Its unique combination of structural features enables diverse applications while presenting interesting research challenges. As material science and chemical innovation progress, this compound will likely find new roles in emerging technologies, maintaining its relevance in the evolving landscape of specialty chemicals.